Bisabosqual A
Overview
Description
Bisabosqual A is a natural product found in Stachybotrys with data available.
Scientific Research Applications
Squalene Synthase Inhibition and Antifungal Activity
Bisabosqual A, discovered in Stachybotrys sp. RF-7260 culture, inhibits squalene synthases from various sources like Saccharomyces cerevisiae, Candida albicans, HepG2 cells, and rat liver. It has broad-spectrum antifungal activity, indicating its potential in developing antifungal agents (Minagawa et al., 2001).
Synthesis for Research Applications
The total synthesis of bisabosqual A was achieved, highlighting its potential for further pharmacological study and application. The synthesis process involved a tandem 5-exo, 6-exo radical cyclization, introducing a novel approach for creating complex molecular structures (am Ende et al., 2013).
Structural Elucidation
Detailed structural analysis of bisabosqual A and related compounds was conducted using spectroscopic methods and X-ray crystallographic analysis. This elucidation is crucial for understanding its mechanism of action and potential applications (Minagawa et al., 2001).
Novel Bisabosqual Derivatives
Stachybisbins A and B, novel meroterpenoids with a unique seco-bisabosqual skeleton, were isolated from Stachybotrys bisbyi. These compounds, along with their biogenetically related metabolites, were evaluated for cytotoxic activities against various human cancer cell lines, expanding the scope of bisabosqual-related research (Bao et al., 2015).
Tetracyclic Core Synthesis
The synthesis of the alkenyl-substituted tetracyclic core of bisabosquals was explored, contributing to the understanding of its structural complexity and potential for modification in pharmaceutical research (Zhou et al., 2007).
properties
Product Name |
Bisabosqual A |
|---|---|
Molecular Formula |
C23H28O5 |
Molecular Weight |
384.5 g/mol |
IUPAC Name |
(7S,8R,11S,12R,13S)-11-hydroxy-7,11-dimethyl-7-(4-methylpent-3-enyl)-6,15-dioxatetracyclo[10.2.1.05,14.08,13]pentadeca-1,3,5(14)-triene-2,3-dicarbaldehyde |
InChI |
InChI=1S/C23H28O5/c1-13(2)6-5-8-23(4)16-7-9-22(3,26)21-18(16)19-17(28-23)10-14(11-24)15(12-25)20(19)27-21/h6,10-12,16,18,21,26H,5,7-9H2,1-4H3/t16-,18+,21-,22+,23+/m1/s1 |
InChI Key |
JBVANMOFCVQYLP-MQRVUQIVSA-N |
Isomeric SMILES |
CC(=CCC[C@]1([C@@H]2CC[C@]([C@H]3[C@@H]2C4=C(O1)C=C(C(=C4O3)C=O)C=O)(C)O)C)C |
Canonical SMILES |
CC(=CCCC1(C2CCC(C3C2C4=C(O1)C=C(C(=C4O3)C=O)C=O)(C)O)C)C |
synonyms |
bisabosqual A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3s)-6-(3-Tert-Butyl-5-{[(2,3-Dichlorophenyl)carbamoyl]amino}-1h-Pyrazol-1-Yl)-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylic Acid](/img/structure/B1243604.png)
![(1R,3S,6S,7S,8R,12R,15R,16R,18R)-6,18-dihydroxy-7,16-dimethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]-4-oxopentacyclo[9.7.0.01,3.03,8.012,16]octadec-10-ene-7-carboxylic acid](/img/structure/B1243615.png)
![(4R)-4-[(8R,9S,10S,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid](/img/structure/B1243617.png)
![4-Amino-furazan-3-carboxylic acid [5-(2,4-dimethyl-5-nitro-phenyl)-furan-2-ylmethylene]-hydrazide](/img/structure/B1243619.png)
![2-chloro-N-[(E)-(2-morpholin-4-yl-4-phenyl-1,3-thiazol-5-yl)methylideneamino]benzamide](/img/structure/B1243620.png)
